Cas no 2137731-91-8 (2,5-Methano-1H-inden-7-amine, N-cyclohexyloctahydro-)

• Product Name: 2,5-Methano-1H-inden-7-amine, N-cyclohexyloctahydro-
• CAS No: 2137731-91-8
• MF: C₁₆H₂₇N
• MW: 233.392284631729
• CID: 5257895
• PubChem ID: 165439051
• Update Time: 2025-05-21

2,5-Methano-1H-inden-7-amine, N-cyclohexyloctahydro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Methano-1H-inden-7-amine, N-cyclohexyloctahydro-
• EN300-372245
• 2137731-91-8
• N-cyclohexyltricyclo[4.3.1.0,3,8]decan-4-amine

• Inchi： 1S/C16H27N/c1-2-4-14(5-3-1)17-16-10-12-6-11-7-13(8-12)15(16)9-11/h11-17H,1-10H2
• InChI Key： REYOEEXSZCSLJI-UHFFFAOYSA-N
• SMILES： C1C2C3CC(CC1C3)CC2NC1CCCCC1

Computed Properties

• Exact Mass: 233.214349865g/mol
• Monoisotopic Mass: 233.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 314.4±10.0 °C(Predicted)
• pka: 11.05±0.20(Predicted)

Additional information on 2,5-Methano-1H-inden-7-amine, N-cyclohexyloctahydro-

Comprehensive Overview of 2,5-Methano-1H-inden-7-amine, N-cyclohexyloctahydro- (CAS No. 2137731-91-8)

The compound 2,5-Methano-1H-inden-7-amine, N-cyclohexyloctahydro- (CAS No. 2137731-91-8) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This article delves into the chemical characteristics, synthesis methods, applications, and market trends associated with this compound, while also addressing frequently asked questions by researchers and industry professionals.

2,5-Methano-1H-inden-7-amine, N-cyclohexyloctahydro- belongs to the class of bridged polycyclic amines, which are known for their rigid molecular frameworks and diverse reactivity. The presence of the cyclohexyl and octahydroindene moieties in its structure contributes to its stability and makes it a valuable intermediate in organic synthesis. Researchers often explore its potential in pharmaceutical development, particularly in the design of novel drug candidates targeting neurological and metabolic disorders.

One of the most searched questions regarding CAS No. 2137731-91-8 is its synthesis pathway. The compound is typically synthesized through a multi-step process involving Diels-Alder reactions and subsequent hydrogenation and amination steps. The precise control of reaction conditions, such as temperature and catalyst selection, is crucial to achieving high yields and purity. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes, aligning with the global push for environmentally friendly manufacturing practices.

The applications of 2,5-Methano-1H-inden-7-amine, N-cyclohexyloctahydro- extend beyond pharmaceuticals. Its unique structural features make it a candidate for use in material science, particularly in the development of advanced polymers and coatings with enhanced thermal and mechanical properties. Additionally, its potential role in catalysis and ligand design has been explored, offering opportunities for innovation in industrial chemical processes.

Market trends indicate a growing demand for specialty chemicals like 2,5-Methano-1H-inden-7-amine, N-cyclohexyloctahydro-, driven by the expanding pharmaceutical and materials sectors. Companies are increasingly investing in R&D to unlock new applications and improve production efficiency. The compound's patent landscape and regulatory status are also critical considerations for stakeholders, as they navigate intellectual property and compliance requirements.

In conclusion, 2,5-Methano-1H-inden-7-amine, N-cyclohexyloctahydro- (CAS No. 2137731-91-8) represents a fascinating area of study with broad implications across multiple industries. Its synthesis, properties, and applications continue to be topics of active research, reflecting its potential to address contemporary challenges in science and technology. As interest in bridged polycyclic compounds grows, this compound is poised to play a pivotal role in future innovations.